Cas no 210827-01-3 (3-(1-hydroxyethyl)benzene-1-sulfonamide)

• Product name: 3-(1-hydroxyethyl)benzene-1-sulfonamide
• CAS No: 210827-01-3
• MF: C₈H₁₁NO₃S
• MW: 201.242841005325
• CID: 4638633

3-(1-hydroxyethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-(1-hydroxyethyl)benzene-1-sulfonamide
• Benzenesulfonamide, 3-(1-hydroxyethyl)-

• Inchi： 1S/C8H11NO3S/c1-6(10)7-3-2-4-8(5-7)13(9,11)12/h2-6,10H,1H3,(H2,9,11,12)
• InChI Key： PTCFLPVOXDDUJB-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC=CC(C(O)C)=C1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 403.6±47.0 °C at 760 mmHg
• Flash Point: 197.9±29.3 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-(1-hydroxyethyl)benzene-1-sulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(1-hydroxyethyl)benzene-1-sulfonamide

3-(1-Hydroxyethyl)benzene-1-sulfonamide: A Comprehensive Overview

3-(1-Hydroxyethyl)benzene-1-sulfonamide, also known by its CAS registry number CAS No. 210827-01-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the chemical structure, synthesis, properties, and applications of this compound, while incorporating the latest research findings to provide a comprehensive understanding.

The molecular structure of 3-(1-hydroxyethyl)benzene-1-sulfonamide consists of a benzene ring substituted with a sulfonamide group at the 1-position and a hydroxyethyl group at the 3-position. This arrangement imparts unique electronic and steric properties to the molecule, making it suitable for a variety of chemical reactions and applications. Recent studies have highlighted the importance of such substituted sulfonamides in drug discovery, particularly in the development of bioactive compounds with potential therapeutic applications.

One of the key areas of research involving CAS No. 210827-01-3 is its role in medicinal chemistry. The sulfonamide group is known for its ability to act as a bioisostere for carboxylic acids, making it a valuable component in the design of drugs targeting various biological pathways. For instance, recent investigations have explored the use of this compound as a lead molecule in the development of inhibitors for kinases and other enzymes implicated in diseases such as cancer and inflammation.

In addition to its medicinal applications, 3-(1-hydroxyethyl)benzene-1-sulfonamide has also been studied for its potential in materials science. The hydroxyethyl group introduces hydrophilic properties to the molecule, which can be advantageous in the synthesis of amphiphilic materials or surfactants. Researchers have reported on the use of this compound as a building block for self-assembling materials, which hold promise for applications in nanotechnology and drug delivery systems.

The synthesis of CAS No. 210827-01-3 typically involves multi-step organic reactions, including nucleophilic substitutions and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound. For example, the use of palladium-catalyzed cross-coupling reactions has been reported as an effective strategy for constructing the sulfonamide moiety with high yields and selectivity.

The physical properties of 3-(1-hydroxyethyl)benzene-1-sulfonamide, such as solubility, melting point, and stability, are critical factors influencing its practical applications. Studies have shown that this compound exhibits moderate solubility in polar solvents, which is beneficial for its use in solution-based chemical processes. Furthermore, its thermal stability has been evaluated under various conditions, providing insights into its suitability for high-temperature applications.

In terms of environmental impact, recent research has focused on the degradation pathways and toxicity profile of CAS No. 210827-01-3. Understanding these aspects is crucial for ensuring the safe handling and disposal of this compound in industrial settings. Findings indicate that under aerobic conditions, this compound undergoes microbial degradation, reducing its environmental persistence.

Looking ahead, the continued exploration of 3-(1-hydroxyethyl)benzene-1-sulfonamide's properties and applications is expected to yield further breakthroughs. Collaborative efforts between chemists, biologists, and materials scientists are likely to uncover new roles for this compound in fields ranging from healthcare to advanced materials development.

In conclusion, CAS No. 210827-01-3, or 3-(1-hydroxyethyl)benzene-1-sulfonamide, stands out as a versatile compound with diverse applications across multiple disciplines. By leveraging cutting-edge research and innovative synthesis techniques, this compound continues to play a pivotal role in advancing scientific knowledge and technological progress.